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Compound of Interest

Compound Name: Polysulfide rubber

Cat. No.: B346664

A Comparative Analysis of Polysulfide and
Silicone Sealants for Insulating Glass

For researchers, scientists, and professionals in material science and construction, the
selection of a secondary sealant for insulating glass (IG) units is a critical decision that directly
impacts the longevity, performance, and energy efficiency of the final product. This guide
provides an in-depth, objective comparison of the two most prevalent sealant technologies:
polysulfide and silicone. The analysis is supported by experimental data and detailed
methodologies to assist in making an informed choice for specific applications.

The secondary sealant in a dual-seal IG unit provides structural integrity and acts as a barrier
to moisture and gas permeation, working in concert with the primary polyisobutylene (PIB) seal.
The choice between polysulfide and silicone chemistry hinges on a range of performance
characteristics, each with significant implications for the durability of the IG unit.

Executive Summary of Performance Characteristics
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Performance Metric

Polysulfide Sealants

Silicone Sealants

Water Vapor Permeability

Lower permeability in some lab

conditions.[1]

Higher permeability in some
lab conditions, but superior
performance in high-
temperature, high-humidity

environments.[2]

Argon Gas Permeability

Significantly lower

permeability.[3][4]

Significantly higher
permeability.[3][5]

UV Resistance

Poor; can lead to degradation
and adhesion loss upon

prolonged sun exposure.[4][6]

Excellent; highly resistant to
UV radiation.[4][6]

Adhesion

Good adhesion to glass and

aluminum.

Excellent adhesion to glass

and various spacer materials.

[3]

Temperature Stability

Good, with a functional range
typically between -50°C to
120°C.[7]

Excellent, with a wider

functional temperature range.

[6]

Elasticity & Modulus

Modulus and elastic recovery
decrease significantly with

increasing temperature.[6]

Maintains elasticity over a wide

temperature range.[8]

Quantitative Performance Data

The following tables summarize key quantitative data extracted from various studies. It is

important to note that direct comparisons can be challenging due to variations in test

methodologies and specific product formulations.

Table 1: Water Vapor Transmission Rate (WVTR)
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Water Vapor
Sealant Type Transmission Rate = Test Conditions Source
(9/m?d)
) Standard laboratory
Polysulfide <10 N [1]
conditions
. Standard laboratory
Silicone ~ 20 - [1]
conditions
] 3 years atmospheric
Polysulfide - [1]
exposure
. 3 years atmospheric
Silicone - [1]

exposure

Note: One study indicated that under atmospheric exposure, the mass of water penetration for
a polysulfide-sealed unit after 3 years was 0.35g, while for a silicone-sealed unit it was 0.89.[1]
However, another study under constant high temperature and high humidity showed the water
vapor permeability of organic-sealed (including polysulfide) insulating glass to be about three
times that of silicone-sealed glass.[2]

ble 2: Relati bili

Relative Permeability
Sealant Type . Source
(Polyisobutylene = 1)

Polysulfide 4 [3]

Silicone 665 [3]

This data highlights the significantly lower argon permeability of polysulfide sealants, making
them a more effective barrier for maintaining the inert gas fill in 1G units.

Experimental Protocols

The performance of insulating glass sealants is evaluated using standardized testing methods.
Below are detailed methodologies for key experiments.
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ASTM E2188: Standard Test Method for Insulating Glass
Unit Performance

This standard provides a procedure for evaluating the overall performance of the sealing
system in an IG unit through accelerated weathering.

Methodology:
e Specimen Preparation: A set of IG units are fabricated according to specified dimensions.

« Initial Evaluation: The initial dew point and, if applicable, the argon gas concentration of the
units are measured.

» Accelerated Weathering: The IG units are subjected to a series of weathering cycles in a
specialized chamber. Each cycle typically involves exposure to:

o Elevated temperatures

o High humidity

o Ultraviolet (UV) radiation

o Temperature cycling between high and low extremes

o Final Evaluation: After the completion of the weathering cycles, the dew point and argon gas
concentration are measured again.

» Pass/Fall Criteria: The change in dew point and gas concentration must not exceed specified
limits for the IG unit to pass the test.
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Preparation

Fabricate IG Unit Specimens

Initial Dew Point & Gas Concentration Measurement

Accelerated Weathering

Subject to Cycles of Heat, Humidity, UV, and Temperature Fluctuation

Evaluation

Final Dew Point & Gas Concentration Measurement

Compare Initial and Final Measurements to Pass/Fail Criteria

Click to download full resolution via product page

ASTM E2188 Experimental Workflow

ASTM C1265: Standard Test Method for Determining the
Tensile Properties of an Insulating Glass Edge Seal for
Structural Glazing Applications

This method is used to measure the tensile strength, stiffness, and adhesion of the IG edge

seal.

Methodology:
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Specimen Preparation: Test specimens are created that replicate the edge seal of an IG unit,
including the glass substrates, spacer, primary seal, and the secondary sealant being tested.

Curing: The sealant in the test specimens is allowed to cure under controlled conditions
(typically 23 + 2°C and 50 * 5% relative humidity) for a specified period.

Tensile Testing: The cured specimens are placed in a universal testing machine and pulled in
tension at a constant rate of 5 + 0.5 mm/min until failure.

Data Collection: The force and displacement are recorded throughout the test.

Analysis: The tensile strength, stiffness (modulus), and mode of failure (cohesive or
adhesive) are determined from the collected data.

Preparation

Fabricate Edge Seal Specimens (Glass, Spacer, Sealants)

Cure Sealant under Controlled Conditions

Pull Specimen in Tension until Failure

Record Force and Displacement

Determine Tensile Strength, Stiffness, and Failure Mode
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ASTM C1265 Experimental Workflow

In-Depth Performance Comparison
Water Vapor Permeability

While some laboratory tests under standard conditions show polysulfide to have a lower
WVTR, studies simulating real-world conditions, especially those with high temperature and
humidity, indicate that silicone-sealed IG units exhibit lower overall moisture penetration.[2]
This is attributed to the superior stability of silicone sealants at elevated temperatures, which
prevents the degradation that can increase the permeability of polysulfide sealants.[6]

Gas Retention

Polysulfide sealants have a significantly lower permeability to argon gas compared to silicone
sealants.[3][4] This is a critical advantage for applications where maximizing the thermal
insulation performance of the IG unit is a primary concern. The high gas permeability of silicone
Is a notable drawback in this regard.

Durability and Weathering

Silicone sealants demonstrate superior resistance to UV radiation and extreme temperatures.
[6][8] The Si-O bond in the silicone polymer backbone is stronger than the C-C and C-O bonds
in organic polymers like polysulfide, making it more stable against photodegradation.[6]
Polysulfide sealants are known to degrade under prolonged UV exposure, which can lead to a
loss of adhesion and compromise the integrity of the seal.[4][6]

Adhesion and Mechanical Properties

Both sealant types generally provide good adhesion to glass and common spacer materials.
However, silicone sealants are often cited for their excellent adhesion to a wider range of
substrates.[3] A key difference lies in their mechanical behavior at different temperatures.
Polysulfide sealants tend to lose their modulus and elastic recovery at higher temperatures,
which can impact the long-term performance of the primary seal.[6] Silicone sealants maintain
their elasticity over a much broader temperature range, providing a more stable and durable
seal.[8]
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Logical Relationship for Sealant Selection

The choice between polysulfide and silicone sealants is a trade-off between gas retention and
long-term durability.

@ﬁng Glass Appli@

Primary Sele

tion Criteria

High Gas Retention Critical?

High UV Exposure Expected? Yes

es No

Sealant Recommendation

Consider Silicone

Consider Polysulfide

Click to download full resolution via product page

Sealant Selection Logic Diagram

Conclusion

For applications where maximizing the initial thermal performance through high argon gas
retention is the paramount concern and the IG unit will be protected from significant UV
exposure, polysulfide sealants are a strong contender. However, for applications demanding
long-term durability, especially in environments with high UV exposure and significant
temperature fluctuations, silicone sealants offer a more robust and reliable solution despite
their higher gas permeability. The superior weather resistance and stable mechanical
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properties of silicone contribute to a longer service life of the insulating glass unit. Ultimately,
the selection should be based on a thorough analysis of the specific project requirements,
environmental conditions, and desired long-term performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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